N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-N'-phenylthiourea

• IUPAC Name: 1-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]-3-phenylthiourea
• InChI: InChI=1S/C16H16Cl2N2S2/c17-14-7-6-12(10-15(14)18)11-22-9-8-19-16(21)20-13-4-2-1-3-5-13/h1-7,10H,8-9,11H2,(H2,19,20,21)
• InChI Key: UXHWHZAJGCEOTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NCCSCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H16Cl2N2S2
• Molecular Weight: 371.3 g/mol

Description

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-N'-phenylthiourea is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it an interesting compound for further investigation.

Mechanism of Action

The mechanism of action of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-N'-phenylthiourea is not fully understood, but it is believed to act by inhibiting certain enzymes and pathways in the body. For example, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-N'-phenylthiourea has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-diabetic effects. It has also been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-N'-phenylthiourea in lab experiments is its relatively low toxicity. It has also been shown to have good solubility in a variety of solvents, making it easy to work with in the lab. However, one limitation of using this compound is its relatively low potency, which may require the use of higher concentrations in experiments.

Future Directions

There are several potential future directions for research on N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-N'-phenylthiourea. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an anti-cancer agent, particularly in the treatment of breast cancer and prostate cancer. Additionally, further research could be done to elucidate the compound's mechanism of action and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-N'-phenylthiourea involves the reaction of 3,4-dichlorobenzyl isothiocyanate with phenylthiourea in the presence of a suitable solvent such as ethanol or methanol. The reaction is typically carried out under reflux conditions for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-N'-phenylthiourea has been used in a variety of scientific research applications, including as a potential anti-cancer agent, a potential anti-inflammatory agent, and a potential anti-diabetic agent. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.